Ethyl 4-[1-(2-fluorophenyl)propan-2-yl]piperazine-1-carboxylate

• IUPAC Name: ethyl 4-[1-(2-fluorophenyl)propan-2-yl]piperazine-1-carboxylate
• InChI: InChI=1S/C16H23FN2O2/c1-3-21-16(20)19-10-8-18(9-11-19)13(2)12-14-6-4-5-7-15(14)17/h4-7,13H,3,8-12H2,1-2H3
• InChI Key: YDMFYKTWKQSJDK-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCN(CC1)C(C)CC2=CC=CC=C2F
• Molecular Formula: C16H23FN2O2
• Molecular Weight: 294.36 g/mol

Description

Ethyl 4-[1-(2-fluorophenyl)propan-2-yl]piperazine-1-carboxylate is a chemical compound that belongs to the class of piperazine derivatives. Piperazine derivatives are known for their diverse biological activities and are often used in medicinal chemistry for the development of various therapeutic agents.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Ethyl 4-[1-(2-fluorophenyl)propan-2-yl]piperazine-1-carboxylate typically involves the reaction of 1-(2-fluorophenyl)propan-2-amine with ethyl piperazine-1-carboxylate under specific conditions. The reaction is usually carried out in the presence of a suitable solvent and a catalyst to facilitate the formation of the desired product.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification, crystallization, and drying to obtain the final product in its pure form.

Chemical Reactions Analysis

Types of Reactions

Ethyl 4-[1-(2-fluorophenyl)propan-2-yl]piperazine-1-carboxylate can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The compound can undergo substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions

Oxidation: Common oxidizing agents such as potassium permanganate or hydrogen peroxide can be used.

Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride are typically employed.

Substitution: Conditions for substitution reactions may vary depending on the specific substituent being introduced.

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield oxides, while reduction may produce reduced derivatives of the compound.

Scientific Research Applications

Ethyl 4-[1-(2-fluorophenyl)propan-2-yl]piperazine-1-carboxylate has several scientific research applications, including:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential therapeutic effects in treating various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of Ethyl 4-[1-(2-fluorophenyl)propan-2-yl]piperazine-1-carboxylate involves its interaction with specific molecular targets and pathways within the body. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

1-(2-Fluorophenyl)piperazine: Shares a similar piperazine core structure but lacks the ethyl ester group.

2-Fluorophenylpropan-2-amine: Contains the 2-fluorophenyl group but differs in the amine structure.

Uniqueness

Ethyl 4-[1-(2-fluorophenyl)propan-2-yl]piperazine-1-carboxylate is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. This uniqueness makes it a valuable compound for various research and industrial applications.